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molecular formula C7H7N3 B1293834 1H-Indazol-7-amine CAS No. 21443-96-9

1H-Indazol-7-amine

Cat. No. B1293834
CAS RN: 21443-96-9
M. Wt: 133.15 g/mol
InChI Key: OTFFCAGPSWJBDK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US07981918B2

Procedure details

Combine 1H-indazol-7-ylamine (5.0 g, 37.6 mmol) and 5% Rh/C (2.45 g) in ethanol (120 mL) and heat at 120° C. for 48 hours under ˜1000 psi H2. Cool the reaction and filter through hyflo. Remove the solvent in vacuo and purify the crude product with 5% 2 M NH3 in MeOH in CH2Cl2 to afford 1.43 g (28%) of the titled product. MS (m/z): 138 (M+1).
Name
1H-indazol-7-ylamine
Quantity
5 g
Type
reactant
Reaction Step One
Name
ethanol
Quantity
120 mL
Type
solvent
Reaction Step One
Name
Rh/C
Quantity
2.45 g
Type
catalyst
Reaction Step One
Name
titled product
Yield
28%

Identifiers

REACTION_CXSMILES
[NH:1]1[C:9]2[C:4](=[CH:5][CH:6]=[CH:7][C:8]=2[NH2:10])[CH:3]=[N:2]1>C(O)C.[Rh]>[NH:1]1[C:9]2[CH:8]([NH2:10])[CH2:7][CH2:6][CH2:5][C:4]=2[CH:3]=[N:2]1

Inputs

Step One
Name
1H-indazol-7-ylamine
Quantity
5 g
Type
reactant
Smiles
N1N=CC2=CC=CC(=C12)N
Name
ethanol
Quantity
120 mL
Type
solvent
Smiles
C(C)O
Name
Rh/C
Quantity
2.45 g
Type
catalyst
Smiles
[Rh]

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
Cool
CUSTOM
Type
CUSTOM
Details
the reaction
FILTRATION
Type
FILTRATION
Details
filter through hyflo
CUSTOM
Type
CUSTOM
Details
Remove the solvent in vacuo
CUSTOM
Type
CUSTOM
Details
purify the crude product with 5% 2 M NH3 in MeOH in CH2Cl2

Outcomes

Product
Name
titled product
Type
product
Smiles
N1N=CC=2CCCC(C12)N
Measurements
Type Value Analysis
AMOUNT: MASS 1.43 g
YIELD: PERCENTYIELD 28%
YIELD: CALCULATEDPERCENTYIELD 27.7%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.